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Compound of Interest

Compound Name: S-2-Methylbenzyl ethanethioate

CAS No.: 1624262-05-0

Cat. No.: B3107827

Get Quote

This technical guide provides a comprehensive overview of S-2-Methylbenzyl ethanethioate,

a member of the aryl thioester class of organosulfur compounds. Designed for researchers,

scientists, and professionals in drug development, this document delves into the chemical

identity, synthesis, physicochemical properties, and the broader significance of this molecule

and its functional group. Given the specificity of this particular ortho-substituted isomer, this

guide integrates data from closely related analogues and general principles governing thioester

chemistry to provide a thorough and practical resource.

Chemical Identity and Nomenclature
S-2-Methylbenzyl ethanethioate is an organosulfur compound characterized by a thioester

linkage between an acetyl group and a 2-methylbenzyl (also known as o-tolyl) group. The

thioester functional group is an analogue of an ester where a sulfur atom replaces the ester

oxygen, imparting unique reactivity to the molecule.

CAS Number: 1624262-05-0[1][2][3][4]

Molecular Formula: C₁₀H₁₂OS
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Molecular Weight: 180.27 g/mol

Synonyms:

S-(o-tolyl) ethanethioate[5]

Thioacetic acid S-(2-methyl-benzyl) ester[2]

Ethanethioic acid, S-(2-methylphenyl)methyl ester

It is critical to distinguish S-2-Methylbenzyl ethanethioate from the similarly named

compound, [(2-methylbenzyl)thio]acetic acid, which has a different chemical structure and CAS

number.

Structural Representation:
Caption: Chemical structure of S-2-Methylbenzyl ethanethioate.

Synthesis of S-2-Methylbenzyl Ethanethioate
The synthesis of aryl thioesters, including S-2-Methylbenzyl ethanethioate, can be achieved

through several reliable methods. The choice of method often depends on the starting

materials' availability and the desired scale of the reaction.

From Benzylic Alcohols via Acid Catalysis
A direct method involves the reaction of 2-methylbenzyl alcohol with thioacetic acid in the

presence of a strong acid catalyst, such as tetrafluoroboric acid (HBF₄).[1] This approach is

atom-economical as it proceeds without a solvent (neat).

2-Methylbenzyl Alcohol ReactionThioacetic Acid S-2-Methylbenzyl ethanethioate

HBF₄ (catalyst)
Neat

Click to download full resolution via product page

Caption: Synthesis from benzylic alcohol.
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Cross-Coupling of Aryl Halides with Thioacetate Salts
A common and versatile method for the synthesis of S-aryl thioacetates is the cross-coupling of

an aryl halide with a thioacetate salt.[5] Palladium- or copper-catalyzed reactions are efficient

for this transformation.[5] The following protocol is adapted from a general method for the

copper-catalyzed coupling of aryl iodides with potassium thioacetate and is applicable for the

synthesis of S-2-Methylbenzyl ethanethioate from 2-iodotoluene.[5]

Experimental Protocol:

Reaction Setup: In a 25 mL two-necked, flame-dried round-bottom flask equipped with a

magnetic stir bar and a condenser, add 2-iodotoluene (1 equivalent).

Reagent Addition: Under an inert atmosphere of argon, add copper(I) iodide (0.1 eq), 1,10-

phenanthroline (0.2 eq), and potassium thioacetate (1.5 eq).[5]

Solvent Addition: Add dry cyclopentyl methyl ether (CPME) to the flask to achieve a suitable

concentration (e.g., 0.25 M with respect to the aryl iodide).[5]

Reaction Conditions: Heat the reaction mixture to 100 °C and stir vigorously. Monitor the

reaction progress by thin-layer chromatography (TLC). The reaction is typically complete

within 18-24 hours.[5]

Workup: After the reaction is complete, cool the mixture to room temperature and quench the

reaction with water.[5]

Extraction: Separate the organic layer and extract the aqueous layer three times with CPME

or another suitable organic solvent like ethyl acetate.[5]

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can then be purified by silica gel

column chromatography.

Physicochemical Properties
Specific experimental data for S-2-Methylbenzyl ethanethioate is limited. Therefore, data for

the closely related para-isomer, S-(4-methylphenyl) ethanethioate, and general properties of S-
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aryl thiobenzoates are used to provide an estimation of its characteristics. S-aryl thioesters are

generally crystalline solids or oils at room temperature and are soluble in common organic

solvents while having poor solubility in water.[6]

Property Value Source/Notes

Appearance

Expected to be a colorless to

pale yellow liquid or low-

melting solid.

Based on the general

properties of similar

compounds.[6]

Solubility

Soluble in organic solvents

(e.g., dichloromethane, ethyl

acetate, acetone); insoluble in

water.

General property of S-aryl

thioesters.[6]

Reactivity

The thioester linkage is

susceptible to nucleophilic

attack and hydrolysis.[6]

The reactivity is a key feature

of this class of compounds.

Thioesters are more reactive

than their oxygen-containing

ester counterparts.[7] This is

due to the weaker carbon-

sulfur bond.[7]

Hydrolysis
Undergoes acid- and base-

mediated hydrolysis.[8]

The rate of hydrolysis is pH-

dependent.[8]

Applications in Research and Drug Development
The utility of S-2-Methylbenzyl ethanethioate and other aryl thioesters in a scientific context

stems from the unique reactivity of the thioester bond.

Synthetic Intermediates
Thioesters are valuable intermediates in organic synthesis. Their enhanced reactivity compared

to esters makes them excellent acylating agents, facilitating the transfer of acyl groups to other

molecules.[9] This property is harnessed for the formation of new carbon-carbon bonds and the

construction of complex molecules.[7] Aryl thioesters, in particular, are used in the synthesis of
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various sulfur-containing molecules and have been explored as intermediates in the

development of therapeutic agents.[5]

Biological Significance of the Thioester Functional
Group
In the realm of chemical biology and drug development, the thioester functional group is of

paramount importance.[7]

Metabolic Pathways: Thioesters are central to numerous metabolic pathways.[7][10] A prime

example is acetyl coenzyme A (acetyl-CoA), a thioester that serves as a crucial carrier of

acyl groups in cellular reactions, including the synthesis of fatty acids and steroids.[5][10][11]

The energy-rich nature of the thioester bond is vital for driving these biochemical

transformations.

Enzyme Interactions: Thioesterases are a class of enzymes that catalyze the hydrolysis of

thioester bonds.[12][13] These enzymes play critical roles in various biological processes,

including fatty acid metabolism, and are implicated in diseases such as obesity, diabetes,

and nonalcoholic fatty liver disease in humans.[12] The study of compounds like S-2-
Methylbenzyl ethanethioate can provide insights into the mechanisms of these enzymes

and may lead to the development of inhibitors or probes for therapeutic purposes.

Biological Significance

Thioester
(e.g., Acetyl-CoA)

Acyl Group Transfer

Hydrolysis
 catalyzed by

Fatty Acid & Steroid
Synthesis

Thioesterase Metabolic Regulation
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Caption: Role of thioesters in biological systems.
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S-2-Methylbenzyl ethanethioate, as a representative aryl thioester, embodies the chemical

reactivity and biological relevance of its class. While specific data for this particular isomer is

not abundant, a comprehensive understanding can be built from established synthesis

methodologies and the well-documented importance of the thioester functional group. For

researchers in drug development and organic synthesis, this compound and its analogues offer

a versatile platform for constructing complex molecules and probing biological pathways. The

insights provided in this guide aim to facilitate further exploration and application of S-2-
Methylbenzyl ethanethioate in scientific endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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